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Compound of Interest

Compound Name: Ban orl 24

Cat. No.: B605911 Get Quote

Disclaimer: This document provides immediate safety and logistical guidance for BAN ORL 24
(CAS: 1401463-54-4) based on best practices for handling potent, solid neuropharmacological

compounds. A compound-specific Safety Data Sheet (SDS) was not publicly available at the

time of writing. This guide must be supplemented by a thorough, lab-specific risk assessment

before any handling occurs.

BAN ORL 24 is a potent and selective NOP (nociceptin/orphanin FQ) receptor antagonist used

in neurological research. Due to its high potency, presumed biological activity, and the lack of

comprehensive public safety data, it must be handled with stringent safety measures to prevent

occupational exposure.

Personal Protective Equipment (PPE)
Appropriate PPE is the primary barrier against exposure. The following table outlines the

minimum required PPE for handling BAN ORL 24 powder and solutions.
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PPE Category Item
Specifications and
Recommendations

Engineering Controls

Certified Chemical Fume Hood

or Ventilated Balance

Enclosure

For all weighing and initial

solution preparation of the

solid compound.

Respiratory Protection
N95 or higher certified

respirator

Recommended when handling

the solid compound, even

within a ventilated enclosure,

to prevent inhalation of fine

particulates.

Eye Protection
Safety Goggles with Side-

Shields

Must be worn at all times to

protect against splashes or

airborne particles.

Hand Protection Double Nitrile Gloves

Wear two pairs of nitrile

gloves. The outer glove should

be changed immediately upon

contamination or after a

maximum of two hours of use.

Body Protection
Disposable Lab Coat or

Coveralls

A clean, buttoned lab coat is

mandatory. For larger

quantities or tasks with a

higher risk of contamination,

disposable coveralls are

recommended.

Operational Plan: Safe Handling Protocol
Adherence to a strict, step-by-step protocol is critical for minimizing risk. This plan covers the

entire workflow from receipt of the compound to its storage.

Preparation and Pre-Handling:

Designate a specific area within a laboratory for handling BAN ORL 24, preferably within a

chemical fume hood.
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Ensure a chemical spill kit and eye wash station are accessible and personnel are trained

in their use.[1]

Prepare all necessary equipment (spatulas, weigh boats, vials, solvents) and place them

inside the designated handling area (e.g., fume hood) before retrieving the compound.

Don all required PPE as specified in the table above.

Handling the Solid Compound:

Perform all manipulations of the solid compound, especially weighing, within a certified

chemical fume hood or a ventilated balance enclosure to control airborne particles.

Use dedicated spatulas and equipment. If not possible, thoroughly decontaminate

equipment after use.

Handle the container with care to avoid generating dust.

Solution Preparation:

When dissolving, add the solvent slowly to the solid to prevent splashing.

Keep the vial or container capped or covered as much as possible during sonication or

vortexing.

Clearly label the prepared solution with the compound name, concentration, solvent, date,

and appropriate hazard warnings.

Post-Handling:

Decontaminate all surfaces and equipment used during the handling process. A 70%

ethanol solution is generally effective for surface cleaning, but a specific decontamination

procedure should be established based on a risk assessment.

Carefully doff PPE, removing gloves last, to avoid self-contamination.

Dispose of all single-use PPE and contaminated materials as hazardous waste according

to the disposal plan below.
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Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan
All waste generated from handling BAN ORL 24 must be treated as hazardous chemical

waste.

Solid Waste:

This includes contaminated gloves, weigh boats, disposable lab coats, and any other solid

materials that have come into contact with BAN ORL 24.

Collect all solid waste in a dedicated, clearly labeled, and sealed hazardous waste

container. The container should be lined with a heavy-duty plastic bag.

Liquid Waste:

This includes unused or leftover solutions of BAN ORL 24.

Collect all liquid waste in a dedicated, sealed, and properly labeled hazardous waste

container. Do not mix with other solvent waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

Sharps Waste:

Needles or syringes used to transfer solutions of BAN ORL 24 must be disposed of

immediately in a designated sharps container for hazardous chemical waste.

Final Disposal:

All hazardous waste must be disposed of through your institution's EHS program. Follow

all local, state, and federal regulations for hazardous waste disposal.

Experimental Protocol: Preparing a 10 mM Stock
Solution in DMSO
This protocol details the steps for preparing a stock solution, a common procedure in a

research setting.
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Materials:

BAN ORL 24 (solid powder, MW: 506.51 g/mol for dihydrochloride salt)

Anhydrous Dimethyl Sulfoxide (DMSO)

Ventilated balance enclosure or chemical fume hood

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes

Vortex mixer

Procedure:

Calculate Required Mass: Determine the mass of BAN ORL 24 needed. For example, to

prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 506.51 g/mol * (1000 mg / 1 g) = 5.065

mg

Weigh the Compound:

Don all required PPE.

Place a microcentrifuge tube or weigh boat on the analytical balance within the ventilated

enclosure and tare the balance.

Carefully weigh approximately 5.07 mg of BAN ORL 24 solid into the tube. Record the

exact mass.

Prepare the Solution:

Based on the actual mass weighed, calculate the precise volume of DMSO required to

achieve a 10 mM concentration.
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Volume (µL) = [Mass (mg) / 506.51 ( g/mol )] * [1 / 10 (mmol/L)] * 1,000,000 (µL/L)

Using a calibrated micropipette, add the calculated volume of DMSO to the tube

containing the solid.

Cap the tube securely.

Ensure Complete Dissolution:

Vortex the solution for 1-2 minutes until the solid is completely dissolved. Gentle heating or

sonication may be used if necessary, as BAN ORL 24 is soluble in DMSO.

Storage:

Label the tube clearly with "BAN ORL 24, 10 mM in DMSO," the preparation date, and

your initials.

Store the solution at -20°C for short-term storage or -80°C for long-term storage, protected

from light.[2]
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Diagram: Safe Handling Workflow for BAN ORL 24
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Caption: Workflow for Safe Handling of Potent Pharmaceutical Compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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